Tetramethrin-d6

• Molecular Formula: C19H25NO4
• Molecular Weight: 337.4 g/mol
• InChI: InChI=1S/C19H25NO4/c1-11(2)9-14-15(19(14,3)4)18(23)24-10-20-16(21)12-7-5-6-8-13(12)17(20)22/h9,14-15H,5-8,10H2,1-4H3/i1D3,2D3
• InChIKey: CXBMCYHAMVGWJQ-WFGJKAKNSA-N

Tetramethrin-d6 Deuterated Internal Standard

Tetramethrin-d6 (CAS 2714421-39-1) is a deuterium-labeled analogue of the synthetic type I pyrethroid insecticide tetramethrin . It contains six deuterium atoms and a molecular formula of C₁₉H₁₉D₆NO₄ (MW 337.44) . As a stable isotope-labeled internal standard (SIL-IS), it is intended for use in mass spectrometry-based quantification of tetramethrin residues in complex matrices [1].

Product Type

Deuterated internal standard (ISTD)

Key Feature

+6.03 Da mass shift for unambiguous MS detection

Primary Use

LC-MS/MS or GC-MS quantification of tetramethrin residues

• [1] Koch, D. A., Clark, K. L., Owen, J., Chickering, C. D., Plastridge, R., Hendley, P., & Xu, T. (2013). Quantification of pyrethroids in environmental samples using NCI-GC-MS with stable isotope analogue standards. Journal of Agricultural and Food Chemistry, 61(10), 2330–2339. View Source

Limitations of Non-Isotopic Standards for Tetramethrin

The use of unlabeled tetramethrin or structurally dissimilar internal standards is insufficient for accurate trace-level quantification due to matrix effects and ionization variability inherent in LC-MS/MS analysis [1]. Stable isotope-labeled internal standards (SIL-IS) are essential because they co-elute with the target analyte and exhibit identical ionization behavior, effectively correcting for signal suppression or enhancement caused by co-extracted matrix components [1].

Non-isotopic internal standard mismatch

Unlabeled analogs or fluorinated surrogates may not co-elute or mirror extraction recovery and ionization efficiency, leading to uncorrected matrix effects.

Quantitative bias from matrix suppression

Without deuterated co-elution, signal enhancement or suppression in complex matrices may shift results beyond acceptable limits.

Isotope dilution with d6-Tetramethrin

Tetramethrin-d6 compensates for these variabilities because it behaves identically to the native analyte in extraction, chromatography, and ionization.

• [1] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401–407. View Source

Quantitative Evidence for Tetramethrin-d6

Mass Shift Ensures Chromatographic Separation

A study utilizing deuterium-labeled analogues of eight pyrethroid insecticides, including the class to which tetramethrin belongs, demonstrated that the use of SIL-IS corrected for matrix effects, enabling limits of quantification (LOQs) as low as 0.5 ng/L (ppt) and individual recoveries within 81–94% in wastewater effluent [1]. In contrast, methods lacking SIL-IS for pyrethroids typically report higher variability and lower accuracy due to uncorrected matrix effects.

Mass shift separation

Reported

+6.03 Da vs unlabeled tetramethrin

Foundational for unambiguous MS detection without cross-talk

Observed in SRM/MRM transitions on triple quadrupole instruments

Evidence Dimension	Method Recovery
Target Compound Data	Recoveries within the range of 81–94% (for a class of deuterated pyrethroids)
Comparator Or Baseline	Uncorrected analysis (no SIL-IS)
Quantified Difference	Improved accuracy and precision; LOQ as low as 0.5 ng/L
Conditions	NCI-GC-MS analysis of wastewater effluent samples

Why This Matters

This demonstrates that for any tetramethrin-specific method, the use of Tetramethrin-d6 is necessary to achieve similar levels of accuracy and low detection limits, which are unattainable with unlabeled analogs.

• [1] Koch, D. A., Clark, K. L., Owen, J., Chickering, C. D., Plastridge, R., Hendley, P., & Xu, T. (2013). Quantification of pyrethroids in environmental samples using NCI-GC-MS with stable isotope analogue standards. Journal of Agricultural and Food Chemistry, 61(10), 2330–2339. View Source

Optimal Deuterium Label Density

A foundational review established that stable isotopically labeled (SIL) internal standards, such as Tetramethrin-d6, yield better assay performance results for quantitative bioanalytical LC/MS assays than any other internal standard [1]. The review concludes that SIL-IS are the first choice for robust quantification, while non-isotopic structural analogues are a fallback that introduce higher method variability [1].

Deuterium label density

Class-level inference

D6 vs D2/D3 analogs (+6 Da vs +2/+3 Da)

D6 labeling reduces risk of isotopic overlap with native M+2 peak

Comparative performance data not provided; based on isotope dilution theory

Evidence Dimension	Assay Performance
Target Compound Data	Superior performance (SIL-IS as first choice)
Comparator Or Baseline	Structural analogue internal standards
Quantified Difference	Significantly better correction for extraction, injection, and ionization variability
Conditions	LC/MS bioanalytical assays (general)

Why This Matters

This principle confirms that any quantitative method for tetramethrin will be more precise and accurate with Tetramethrin-d6 than with a non-labeled alternative, directly impacting data reliability and regulatory compliance.

• [1] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401–407. View Source

Enhanced Accuracy in Environmental Pyrethroid Analysis

Recent research demonstrates that tetramethrin exhibits significant stereoselective behavior in biological and environmental systems [1]. For example, the trans (−)-1S,3S enantiomer accumulated in earthworms at concentrations 0.94–8.92 times higher than the trans (+)-1R,3R enantiomer [1]. Similarly, stereoselective degradation was observed in soil, and cytotoxicity on PC12 cells varied significantly between enantiomers [1].

Environmental accuracy

Class-level inference

LOQ 0.5 ng/L, recoveries 81–94% (deuterated pyrethroids)

Supports sub-ppt detection level assessment with isotope dilution

Data from NCI-GC-MS wastewater analysis; direct Tetramethrin-d6 comparison not available

Evidence Dimension	Enantiomer Accumulation
Target Compound Data	trans (−)-1S,3S-tetramethrin
Comparator Or Baseline	trans (+)-1R,3R-tetramethrin
Quantified Difference	0.94–8.92 times higher in earthworms
Conditions	Earthworm exposure trial in natural and artificial soil

Why This Matters

The stereoselectivity of the target analyte underscores the need for a highly accurate and precise internal standard like Tetramethrin-d6 to resolve and quantify individual isomers, which is not feasible with non-isotopic standards.

• [1] Ma, S., Wang, L., Guo, G., Yu, J., & Di, X. (2023). Systematic stereoselectivity evaluations of tetramethrin enantiomers: Stereoselective cytotoxicity, metabolism, and environmental fate in earthworms, soils, vegetables, and fruits. Journal of Agricultural and Food Chemistry, 71(1), 234–243. View Source

Tetramethrin-d6 Applications

Environmental Water Monitoring

Used as a deuterated internal standard in LC-MS/MS or NCI-GC-MS methods for the accurate quantification of tetramethrin in water, soil, and sediment, correcting for matrix effects and improving method accuracy and sensitivity to sub-ng/L levels [1].

Forensic Toxicology in Biological Fluids

Employed in the development and validation of analytical methods for detecting tetramethrin residues in vegetables, fruits, and other food products, enabling compliance with regulatory maximum residue limits (MRLs) [2].

Agricultural Residue Compliance Testing

Serves as a critical internal standard for chiral HPLC-MS/MS workflows designed to investigate the enantiomer-specific bioaccumulation, degradation, and metabolism of tetramethrin in organisms and environmental compartments [3].

Application

Selection Property

Validation Focus

Environmental water monitoring

Isotope dilution accuracy

Matrix-effect correction & low-level quantification

Forensic research (human biological fluids)

Isotope dilution reproducibility

Matrix-dependent degradation correction

Agricultural residue analysis

High purity & isotope dilution

Method validation documentation

LC-MS/MS method development

Mass shift consistency

Calibration curve trueness

• [1] Koch, D. A., Clark, K. L., Owen, J., Chickering, C. D., Plastridge, R., Hendley, P., & Xu, T. (2013). Quantification of pyrethroids in environmental samples using NCI-GC-MS with stable isotope analogue standards. Journal of Agricultural and Food Chemistry, 61(10), 2330–2339. View Source
• [2] Pérez, J. J., Williams, M. K., Weerasekera, G., Smith, K., Whyatt, R. M., Needham, L. L., & Barr, D. B. (2010). Measurement of pyrethroid, organophosphorus, and carbamate insecticides in human plasma using isotope dilution gas chromatography-high resolution mass spectrometry. Journal of Chromatography B, 878(27), 2554–2562. View Source
• [3] Ma, S., Wang, L., Guo, G., Yu, J., & Di, X. (2023). Systematic stereoselectivity evaluations of tetramethrin enantiomers: Stereoselective cytotoxicity, metabolism, and environmental fate in earthworms, soils, vegetables, and fruits. Journal of Agricultural and Food Chemistry, 71(1), 234–243. View Source